2-(4-Chlorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenyl)-1-(4-thiophen-3-ylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H18ClNOS/c18-16-3-1-13(2-4-16)11-17(20)19-8-5-14(6-9-19)15-7-10-21-12-15/h1-4,7,10,12,14H,5-6,8-9,11H2
• InChI Key: SOZWDVLZPXYDHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-(4-Chlorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)ethanone, also known as CT-3 or Ajulemic acid, is a synthetic cannabinoid derivative that has been extensively studied for its potential therapeutic applications. It belongs to the class of non-psychotropic cannabinoids, which means that it does not produce the typical psychoactive effects associated with cannabis use.

Scientific Research Applications

Microwave-Assisted Synthesis and Antibacterial Activity

One study explores the microwave-assisted synthesis of related compounds, indicating the efficiency of microwave irradiation in promoting reactions involving piperidine and chloroacetophenone derivatives. These synthesized compounds were evaluated for their antibacterial activity, suggesting potential applications in developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Hydrogen-Bonding Patterns in Enaminones

Another research highlights the hydrogen-bonding patterns observed in enaminones derived from piperidin-2-ylidene and bromophenyl, contributing to the understanding of molecular interactions that can be crucial for designing compounds with specific properties (Balderson, Fernandes, Michael, & Perry, 2007).

Crystal Structure Analysis

The crystal structure of an adduct comprising a chlorophenyl methanone component and piperidine rings was analyzed, revealing significant dihedral angles and intermolecular hydrogen bonds. This study provides insights into the molecular structure that could influence the compound's chemical behavior and interactions (Revathi et al., 2015).

Synthesis and Biological Activity

Research focused on the synthesis of biologically active compounds carrying the 4-hydroxyphenylthio moiety suggests that derivatives of chlorophenyl compounds could exhibit promising antibacterial and antifungal activities, demonstrating the compound's potential in medicinal chemistry applications (Karabasanagouda, Adhikari, & Parameshwarappa, 2009).

Thermal and Structural Studies

A study on the thermal, optical, and structural properties of a derivative of the compound, synthesized through a substitution reaction, provided valuable information on its stability, molecular interactions, and potential applications in material science (Karthik et al., 2021).